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Compound of Interest

Compound Name: 2-Amino-3-pentanone

Cat. No.: B11762159

2-Amino-3-pentanone: A Technical Overview

CAS Number: 343925-95-1
Molecular Formula: CsH11NO
Molecular Weight: 101.15 g/mol

This technical guide provides a comprehensive overview of the known properties, synthesis,
and potential applications of 2-Amino-3-pentanone, a bifunctional organic compound
containing both an amino and a ketone group. This document is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Physicochemical Properties

Currently, there is a notable absence of experimentally determined physical property data for 2-
Amino-3-pentanone in publicly accessible literature. While some computational predictions
are available, they should be utilized with an understanding of their theoretical nature.

Table 1: Physicochemical Properties of 2-Amino-3-pentanone
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Property Value Source

Colorless to pale yellow liquid o
Appearance ) [CymitQuimica]
or solid

. Soluble in water and various o
Solubility ) [CymitQuimica]
organic solvents

Boiling Point 144.7 + 23.0 °C (Predicted) [ChemicalBook]
Density 0.901 £ 0.06 g/cm? (Predicted) [ChemicalBook]
Melting Point Not available -

Synthesis

A specific, detailed experimental protocol for the synthesis of 2-Amino-3-pentanone is not
readily available in the surveyed literature. However, a publication from 1984 in the Journal of
Organic Chemistry is referenced as containing a relevant synthesis method. Researchers
interested in the preparation of this compound are encouraged to consult this primary source
for detailed procedural information.

General synthetic strategies for a-amino ketones often involve the amination of a-halo ketones
or the oxidation of the corresponding amino alcohols. The bifunctional nature of 2-Amino-3-
pentanone, with both a nucleophilic amino group and an electrophilic carbonyl group, makes it
a versatile synthon for the preparation of more complex molecules.

Reactivity and Potential Applications

The presence of both an amino and a ketone functional group imparts a rich reactivity profile to
2-Amino-3-pentanone, making it a valuable intermediate in organic synthesis.[1] The amino
group can act as a nucleophile or a base, while the ketone carbonyl is susceptible to
nucleophilic attack. This dual reactivity allows for its participation in a variety of chemical
transformations, including:

» Nucleophilic additions to the carbonyl group.

e Condensation reactions, such as imine and enamine formation.
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e As a building block for the synthesis of heterocyclic compounds.

Given its structural motifs, 2-Amino-3-pentanone is considered a potentially useful
intermediate in the production of pharmaceuticals and agrochemicals.[1] The broader class of
aminoketones is known to exhibit a wide range of biological activities, and derivatives of this
compound could be explored for various therapeutic applications.

Biological Activity

There is currently no specific information available in the public domain regarding the biological
activity of 2-Amino-3-pentanone or its involvement in any signaling pathways. The general
class of aminoketones has been investigated for various pharmacological properties, but direct
studies on this particular compound are lacking.

Due to the absence of experimental data on biological activity and signaling pathways, the
mandatory visualization requirements of this guide cannot be fulfilled at this time. Further
research is required to elucidate the biological role and potential therapeutic applications of 2-
Amino-3-pentanone.

Spectroscopic Data

No experimental spectroscopic data (NMR, IR, MS) for 2-Amino-3-pentanone has been
identified in the available literature. For researchers synthesizing this compound, standard
analytical techniques will be necessary to confirm its identity and purity.

Conclusion

2-Amino-3-pentanone is a chemical compound with potential as a synthetic intermediate,
particularly in the fields of medicinal and agricultural chemistry. However, a significant gap
exists in the publicly available experimental data for its physicochemical properties, a detailed
and validated synthesis protocol, and any biological or pharmacological characterization. The
information presented in this guide is based on the limited data currently available and
highlights the need for further research to fully understand and exploit the potential of this
molecule. Researchers are advised to consult the primary literature, where available, and to
perform thorough analytical characterization of any synthesized material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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